Cas no 894005-22-2 (1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea)

• Product Name: 1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• CAS No: 894005-22-2
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 5512060
• Update Time: 2025-07-17

1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(1-cyclohexen-1-yl)ethyl]-N'-(5-oxo-1-phenyl-3-pyrrolidinyl)-
• 1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

• Inchi： 1S/C19H25N3O2/c23-18-13-16(14-22(18)17-9-5-2-6-10-17)21-19(24)20-12-11-15-7-3-1-4-8-15/h2,5-7,9-10,16H,1,3-4,8,11-14H2,(H2,20,21,24)
• InChI Key： ODERRFVSPQYYQB-UHFFFAOYSA-N
• SMILES： N(CCC1CCCCC=1)C(NC1CC(=O)N(C2=CC=CC=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

Introduction to 1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea (CAS No. 894005-22-2)

1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea (CAS No. 894005-22-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The molecule's structure includes a cyclohexene ring, an ethyl group, and a urea moiety attached to a 5-oxo-1-phenylpyrrolidine ring, making it a versatile candidate for drug development.

The cyclohexene ring in 1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea contributes to its stability and conformational flexibility, which are crucial for its biological activity. The ethyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. The urea moiety, known for its hydrogen-bonding capabilities, plays a key role in the compound's interactions with biological targets. The 5-oxo-1-phenylpyrrolidine ring, with its ketone and phenyl functionalities, adds to the compound's overall reactivity and selectivity.

Recent studies have explored the pharmacological properties of 1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising lead for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 1-2-(cyclohex-1-en-1-yl)ethyl-3-(5-o xo - 1 - phen yl pyrro li din - 3 - yl ) urea has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can modulate the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are critical mediators of inflammation. This property suggests that the compound could be useful in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1 - 2 - (cyclo hex - 1 - en - 1 - yl ) eth yl - 3 - (5 - ox o - 1 - phen yl pyrro li din - 3 - yl ) urea is another important aspect of its evaluation. Preclinical studies have indicated that it exhibits low toxicity and good tolerability at therapeutic doses. These findings are encouraging for its further development as a potential therapeutic agent.

Clinical trials are currently underway to assess the efficacy and safety of 1 - 2 - (cyclo hex - 1 - en - 1 - yl ) eth yl - 3 - (5 - ox o - 1 - phen yl pyrro li din - 3 - yl ) urea in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal adverse effects. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide its future development.

The synthesis of 1 - 2 -(cyclo hex - 1-en - 1-y l ) e th y l -(5-o x o-phe n yl pyrro li din-e n e) involves several steps, including the formation of the cyclohexene ring, the attachment of the ethyl group, and the introduction of the urea moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical applications.

In conclusion, 1 - 2 -(cyclo hex ene e th y l)-(5-o x o-phe n yl pyrro li dine) (CAS No. 894005–22–2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable lead for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in medicine.